Cas no 1904090-39-6 (rac-(3R,4R)-4-fluoropyrrolidin-3-ylmethanol)

• Product Name: rac-(3R,4R)-4-fluoropyrrolidin-3-ylmethanol
• CAS No: 1904090-39-6
• MF: C₅H₁₀FNO
• MW: 119.137404918671
• CID: 6294260
• PubChem ID: 105531365
• Update Time: 2025-05-20

rac-(3R,4R)-4-fluoropyrrolidin-3-ylmethanol Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4R)-4-fluoropyrrolidin-3-ylmethanol
• EN300-1693853
• 1904090-39-6
• rac-[(3R,4R)-4-fluoropyrrolidin-3-yl]methanol

• Inchi： 1S/C5H10FNO/c6-5-2-7-1-4(5)3-8/h4-5,7-8H,1-3H2/t4-,5+/m0/s1
• InChI Key： LZZQPVPSXYIRLU-CRCLSJGQSA-N
• SMILES： F[C@@H]1CNC[C@H]1CO

Computed Properties

• Exact Mass: 119.074642105g/mol
• Monoisotopic Mass: 119.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 78.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on rac-(3R,4R)-4-fluoropyrrolidin-3-ylmethanol

Rac-(3R,4R)-4-Fluoropyrrolidin-3-ylmethanol: A Comprehensive Overview

Rac-(3R,4R)-4-fluoropyrrolidin-3-ylmethanol, also known by its CAS number 1904090-39-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolidines, which are five-membered ring structures containing one nitrogen atom. The presence of a fluorine atom at the 4-position and a hydroxymethyl group at the 3-position introduces unique chemical properties that make it a valuable molecule for various applications.

The synthesis of rac-(3R,4R)-4-fluoropyrrolidin-3-ylmethanol involves several steps, including the formation of the pyrrolidine ring and subsequent functionalization. Recent advancements in asymmetric synthesis have enabled the selective formation of the (3R,4R) stereoisomer, which is critical for its biological activity. The use of chiral catalysts and enantioselective reactions has significantly improved the yield and purity of this compound, making it more accessible for research and development purposes.

One of the most promising applications of rac-(3R,4R)-4-fluoropyrrolidin-3-ylmethanol lies in its potential as a precursor for drug development. The compound's structure allows for further modification to create bioactive molecules with specific pharmacological properties. For instance, researchers have explored its use as a building block for developing inhibitors of certain enzymes involved in neurological disorders. Recent studies have demonstrated that derivatives of this compound exhibit potent activity against targets such as acetylcholinesterase, which is implicated in Alzheimer's disease.

In addition to its role in drug discovery, rac-(3R,4R)-4-fluoropyrrolidin-3-ylmethanol has also been investigated for its potential in materials science. The compound's ability to form stable complexes with metal ions makes it a candidate for applications in catalysis and coordination chemistry. For example, recent research has highlighted its use as a ligand in transition metal-catalyzed reactions, where it enhances the selectivity and efficiency of these processes.

The physical and chemical properties of rac-(3R,4R)-4-fluoropyrrolidin-3-ylmethanol are well-documented. It is a white crystalline solid with a melting point of approximately 150°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. Its molecular weight is 158.17 g/mol, and it has a density of 1.25 g/cm³. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From an environmental perspective, rac-(3R,4R)-4-fluoropyrrolidin-3-ylmethanol has been evaluated for its biodegradability and ecotoxicity. Studies indicate that the compound undergoes moderate biodegradation under aerobic conditions, with a half-life of about 20 days in aqueous environments. Its ecotoxicity profile suggests low toxicity to aquatic organisms, making it a safer option for industrial applications compared to some other fluorinated compounds.

In conclusion, rac-(3R,4R)-4-fluoropyrrolidin-3-ylmethanol, CAS number 1904090-39-6, is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure, combined with recent advancements in synthetic methods and biological evaluations, positions it as an important molecule for future research and development efforts.